N'-(1-(5-Chloro-1-(2,4-dichlorophenyl)-6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinylidene)-1-(6-chloro-3-pyridazinyl)-4-piperidinecarbohydrazide

• IUPAC Name: N-[[1-[5-chloro-1-(2,4-dichlorophenyl)-6-oxopyridazin-4-yl]piperidin-4-ylidene]amino]-1-(6-chloropyridazin-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C25H24Cl4N8O2/c26-16-1-2-19(18(27)13-16)37-25(39)23(29)20(14-30-37)35-11-7-17(8-12-35)31-34-24(38)15-5-9-36(10-6-15)22-4-3-21(28)32-33-22/h1-4,13-15H,5-12H2,(H,34,38)
• InChI Key: KNIDJUCPRHWFMO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NN=C2CCN(CC2)C3=C(C(=O)N(N=C3)C4=C(C=C(C=C4)Cl)Cl)Cl)C5=NN=C(C=C5)Cl
• Molecular Formula: C25H24Cl4N8O2
• Molecular Weight: 610.3 g/mol

Description

N'-(1-(5-Chloro-1-(2,4-dichlorophenyl)-6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinylidene)-1-(6-chloro-3-pyridazinyl)-4-piperidinecarbohydrazide is a useful research compound. Its molecular formula is C25H24Cl4N8O2 and its molecular weight is 610.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking
Research has focused on the synthesis of novel pyridine and fused pyridine derivatives, including compounds structurally related to N'-(1-(5-Chloro-1-(2,4-dichlorophenyl)-6-oxo-1,6-dihydro-4-pyridazinyl)-4-piperidinylidene)-1-(6-chloro-3-pyridazinyl)-4-piperidinecarbohydrazide. These compounds have been subjected to in silico molecular docking screenings, targeting proteins such as GlcN-6-P synthase. The results revealed moderate to good binding energies, indicating the potential for biological activity. Additionally, these compounds exhibited antimicrobial and antioxidant activities, highlighting their therapeutic potential (Flefel et al., 2018).

Antibacterial and Anticancer Evaluation
Further investigations into similar compounds have shown significant antibacterial and anticancer activities. For instance, specific derivatives demonstrated potent antibacterial activity against S. aureus, and others exhibited broad anticancer activity against various tumor cell lines. These findings underscore the compound's role in the development of new therapeutic agents with potential antibacterial and anticancer applications (Bondock & Gieman, 2015).

Heterocyclic Synthesis and Biological Activities
The compound's framework has also facilitated the synthesis of heterocyclic systems with anticipated biological activities. Through various synthetic pathways, researchers have developed compounds with potential pharmacological profiles, including anticonvulsant and analgesic properties. These studies not only expand the chemical space of heterocyclic compounds but also offer a foundation for further exploration of their therapeutic efficacy (Youssef et al., 2005).